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Abstract

This document provides a comprehensive technical overview of 2,6-Diphenylpyridine-4-
carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials
science. Due to its substituted pyridine framework, this molecule holds potential as a versatile
building block for the synthesis of novel therapeutic agents and functional materials. This guide
covers its chemical and physical properties, outlines plausible synthetic routes with detailed
experimental protocols, and discusses its potential biological significance. The information is
presented to support further research and development involving this compound.

Chemical and Physical Properties

2,6-Diphenylpyridine-4-carbaldehyde, with the CAS number 18780-01-3, is a solid organic
compound.[1] While specific, experimentally determined physical properties such as melting
and boiling points are not readily available in the literature, its structural characteristics suggest
it is a crystalline solid at room temperature with limited solubility in water but better solubility in
common organic solvents.

Table 1: Physicochemical Properties of 2,6-Diphenylpyridine-4-carbaldehyde
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Property Value Source/Comment
CAS Number 18780-01-3 [1]

Molecular Formula Ci1sH13NO [1]

Molecular Weight 259.31 g/mol Calculated

) ) Inferred from related
Appearance Likely a solid
compounds

Melting Point Data not available

Boiling Point Data not available

N Sparingly soluble in water,
Solubility ] ] Inferred from structure
soluble in organic solvents

Synthesis of 2,6-Diphenylpyridine-4-carbaldehyde

While a specific, detailed experimental protocol for the synthesis of 2,6-Diphenylpyridine-4-
carbaldehyde is not widely published, several general synthetic strategies for substituted
pyridines can be adapted. The most plausible methods include the Kréhnke pyridine synthesis,
synthesis from pyrylium salts, and functional group transformation from a precursor.

Proposed Synthetic Pathway: Oxidation of 4-Methyl-2,6-
diphenylpyridine

A common and effective method for the preparation of pyridine-4-carbaldehydes is the
oxidation of the corresponding 4-methylpyridine derivative.[2]

. - Oxidation Oxidizing Agent . -
G-Methyl-z,6-d|phenylpyr|d|ne (e.g., Se02, MnO) 2,6-D|phenylpyrldlne-4-carba|dehyd(9
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Caption: Proposed synthesis of 2,6-Diphenylpyridine-4-carbaldehyde via oxidation.
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Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-methyl-2,6-diphenylpyridine (1 equivalent) in a suitable solvent such as
dioxane or a mixture of acetic acid and water.

» Addition of Oxidant: Add a suitable oxidizing agent, for example, selenium dioxide (SeO2)
(1.1 equivalents), portion-wise to the stirred solution.

e Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the
reaction progress by thin-layer chromatography (TLC). The reaction time can vary from a few
hours to overnight.

o Work-up: After completion of the reaction, cool the mixture to room temperature and filter to
remove any solid byproducts.

o Extraction: If necessary, neutralize the filtrate with a base (e.g., sodium bicarbonate solution)
and extract the product with an organic solvent such as dichloromethane or ethyl acetate.

 Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and
ethyl acetate).

o Characterization: Confirm the structure and purity of the final product using spectroscopic
methods (NMR, IR, MS).

Spectroscopic Characterization

Detailed spectroscopic data for 2,6-Diphenylpyridine-4-carbaldehyde is scarce in the public
domain. However, based on the analysis of its structural fragments and data from related
compounds, the expected spectral characteristics can be predicted.

Table 2: Predicted Spectroscopic Data for 2,6-Diphenylpyridine-4-carbaldehyde
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Technique Predicted Chemical Shifts / Frequencies

0 ~10.0 ppm (s, 1H, -CHO), & 7.5-8.5 ppm (m,

aromatic protons)

1H NMR

0 ~193 ppm (C=0), 6 120-160 ppm (aromatic

carbons)

13C NMR

~1700 (C=0 stretch of aldehyde), ~1600, 1580
IR (cm™1) (C=C and C=N stretching of pyridine and phenyl
rings), ~3050 (aromatic C-H stretch)

Mass Spec. m/z = 259 (M)

Note: These are predicted values and may differ from experimental results. The *H NMR of the
parent compound, 2,6-diphenylpyridine, shows aromatic protons in the range of & 7.4-8.2 ppm.

[3]

Potential Biological Activity and Applications

Pyridine and its derivatives are a cornerstone in medicinal chemistry, forming the core of
numerous approved drugs.[4] The pyridine scaffold is known to be a key pharmacophore in
compounds exhibiting a wide range of biological activities, including antimicrobial, antifungal,
antiviral, and anticancer properties.[4][5][6]

The introduction of a carbaldehyde group at the 4-position of the 2,6-diphenylpyridine core
provides a reactive handle for further chemical modifications, making it a valuable intermediate
for the synthesis of a diverse library of compounds for drug discovery. For instance, the
aldehyde can be readily converted into imines, oximes, hydrazones, or reduced to an alcohol,
each transformation leading to a new class of molecules with potentially unique biological
profiles.

While no specific signaling pathways have been directly associated with 2,6-Diphenylpyridine-
4-carbaldehyde, derivatives of substituted pyridines have been investigated for their cytotoxic
effects against various cancer cell lines.[7][8]
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Caption: Potential applications of 2,6-Diphenylpyridine-4-carbaldehyde.

Conclusion

2,6-Diphenylpyridine-4-carbaldehyde is a valuable synthetic intermediate with significant
potential in the fields of medicinal chemistry and materials science. While detailed experimental
characterization data is limited, its synthesis can be achieved through established organic
chemistry methodologies. The presence of the reactive aldehyde functionality, coupled with the
biologically relevant diphenylpyridine core, makes it an attractive starting material for the
development of novel compounds with a wide range of potential therapeutic applications.
Further research into the synthesis, characterization, and biological evaluation of this
compound and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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